Cas no 820232-99-3 (Pyrrolidine, 1-[4-(2-nitro-1-phenylethyl)phenyl]-)

• Product name: Pyrrolidine, 1-[4-(2-nitro-1-phenylethyl)phenyl]-
• CAS No: 820232-99-3
• MF: C₁₈H₂₀N₂O₂
• MW: 296.3636
• CID: 700865
• PubChem ID: 12143602

Pyrrolidine, 1-[4-(2-nitro-1-phenylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-[4-(2-nitro-1-phenylethyl)phenyl]-
• 1-[4-(2-nitro-1-phenylethyl)phenyl]pyrrolidine
• 820232-99-3
• DTXSID70478494

• Inchi： InChI=1S/C18H20N2O2/c21-20(22)14-18(15-6-2-1-3-7-15)16-8-10-17(11-9-16)19-12-4-5-13-19/h1-3,6-11,18H,4-5,12-14H2
• InChI Key： PZVACDRLEIVDQS-UHFFFAOYSA-N
• SMILES： C1CCN(C1)C2=CC=C(C=C2)C(C[N+](=O)[O-])C3=CC=CC=C3

Computed Properties

• Exact Mass: 296.152477885g/mol
• Monoisotopic Mass: 296.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.1Ų
• XLogP3: 4